3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid

• IUPAC Name: 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid
• InChI: InChI=1S/C13H14FNO3/c1-9(13(17)18)8-15-12(16)6-5-10-3-2-4-11(14)7-10/h2-7,9H,8H2,1H3,(H,15,16)(H,17,18)/b6-5+
• InChI Key: NQFWXHCBHGXOAZ-AATRIKPKSA-N
• Canonical SMILES: CC(CNC(=O)C=CC1=CC(=CC=C1)F)C(=O)O
• Isomeric SMILES: CC(CNC(=O)/C=C/C1=CC(=CC=C1)F)C(=O)O
• Molecular Formula: C13H14FNO3
• Molecular Weight: 251.25 g/mol

Description

3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid, also known as FMMA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. FMMA belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs) and has been found to possess anti-inflammatory, analgesic, and antipyretic properties. In

Mechanism of Action

The mechanism of action of 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in the inflammatory response. By inhibiting COX enzymes, 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid has been found to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have a positive effect on bone metabolism, promoting bone formation and reducing bone resorption. 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid has been found to be well-tolerated in animal studies and has not been associated with any significant adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid in lab experiments include its well-established mechanism of action, its potent anti-inflammatory properties, and its potential use in the treatment of various inflammatory conditions. However, the limitations of using 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid in lab experiments include its relatively complex synthesis method, its potential for off-target effects, and the need for further research to establish its safety and efficacy.

Future Directions

There are several potential future directions for the study of 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid. One area of research involves the development of more efficient and cost-effective synthesis methods. Another area of research involves the investigation of 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid's potential use in the treatment of cancer and other diseases. Additionally, further research is needed to establish the safety and efficacy of 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid in human clinical trials.

Synthesis Methods

The synthesis of 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid involves the condensation of 3-fluorocinnamic acid with glycine methyl ester followed by the subsequent hydrolysis of the methyl ester group. The final product is obtained through the treatment of the resulting dipeptide with 2-methylpropanoic acid. The synthesis of 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid is a multi-step process that requires careful attention to detail and high levels of expertise.

Scientific Research Applications

3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid has been investigated for its potential use in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and gout. It has also been studied for its potential use in the treatment of cancer, as it has been found to possess anti-tumor properties. In addition, 3-[[(E)-3-(3-fluorophenyl)prop-2-enoyl]amino]-2-methylpropanoic acid has been shown to have a positive effect on bone metabolism and may have potential applications in the treatment of osteoporosis.